N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: 4-(4-methylphenyl)-N-[(E)-3-methylsulfonylprop-2-enyl]benzamide
• InChI: InChI=1S/C18H19NO3S/c1-14-4-6-15(7-5-14)16-8-10-17(11-9-16)18(20)19-12-3-13-23(2,21)22/h3-11,13H,12H2,1-2H3,(H,19,20)/b13-3+
• InChI Key: WUHMBJUWJQZVMU-QLKAYGNNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCC=CS(=O)(=O)C
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC/C=C/S(=O)(=O)C
• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol

Description

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide, otherwise known as MSPB, is a small molecule compound that has been studied for its potential to be used in a variety of scientific research applications. MSPB has a unique structure, with a carboxamide group connected to a biphenyl ring, and a methanesulfonylprop-2-en-1-yl group connected to the other side of the biphenyl ring. This structure allows for a variety of interesting biochemical and physiological effects, which have made MSPB a popular choice for scientific research.

Scientific Research Applications

MSPB has been studied for its potential use in a variety of scientific research applications, including drug design and drug delivery. MSPB has been used in studies of its effects on the structure and function of proteins, as well as its effects on the activity of enzymes. Additionally, MSPB has been studied for its potential to be used in cancer research, as it has been shown to inhibit the growth of certain cancer cells.

Mechanism of Action

The mechanism of action of MSPB is not fully understood, but it is believed to interact with proteins and enzymes in a variety of ways. MSPB has been shown to bind to certain proteins and enzymes, which can then affect their structure and function. Additionally, MSPB has been shown to inhibit the activity of certain enzymes, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
MSPB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as to inhibit the activity of certain enzymes. Additionally, MSPB has been studied for its potential to be used in drug delivery, as it has been shown to affect the absorption and distribution of certain drugs.

Advantages and Limitations for Lab Experiments

MSPB has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and its structure allows for a variety of interesting biochemical and physiological effects. Additionally, it is relatively inexpensive and can be stored for long periods of time without degrading. However, there are also some limitations to using MSPB in lab experiments. It is not soluble in water, which can make it difficult to use in aqueous solutions. Additionally, its effects on proteins and enzymes can be unpredictable, which can make it difficult to control the results of experiments.

Future Directions

There are a number of potential future directions for research on MSPB. One potential direction is to further study its effects on proteins and enzymes, as well as its potential to be used in drug delivery. Additionally, further research could be done to investigate its potential use in cancer research, as well as its potential to be used in other areas of biomedical research. Additionally, research could be done to investigate ways to improve the solubility of MSPB in aqueous solutions, which could make it easier to use in lab experiments. Finally, research could be done to investigate the potential toxicity of MSPB, as well as its potential to interact with other compounds.

Synthesis Methods

MSPB is synthesized through a reaction between 4-methyl-1,1'-biphenyl-4-carboxylic acid and 2-methylsulfonylprop-2-en-1-yl chloride. This reaction is carried out in a solvent such as dichloromethane, and the product is then purified through a series of recrystallizations.